9-[(4-methylpyrimidin-5-yl)carbonyl]-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(4-methylpyrimidine-5-carbonyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C23H28N4O2/c1-18-20(15-24-17-25-18)22(29)26-13-10-23(11-14-26)9-7-21(28)27(16-23)12-8-19-5-3-2-4-6-19/h2-6,15,17H,7-14,16H2,1H3
• InChI Key: MQRUNRCCNKBHKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=NC=C1C(=O)N2CCC3(CCC(=O)N(C3)CCC4=CC=CC=C4)CC2
• Molecular Formula: C23H28N4O2
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones, including the target compound, involves several steps and different methodologies. One approach involves the preparation of forty-one 9-substituted derivatives for antihypertensive screening, indicating a variety of possible synthetic routes (Clark et al., 1983). Another method describes the intramolecular spirocyclization of pyridine substrates for constructing 3,9-diazaspiro[5.5]undecane derivatives (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of such compounds can be quite complex. The 1,9-diazaspiro[5.5]undecanes, including those with arenes and heteroarenes, have been studied for their molecular structure in the context of their potential use in treating various disorders (Blanco‐Ania et al., 2017).

Chemical Reactions and Properties

Research on the chemical reactions and properties of these compounds is diverse. Yang et al. (2008) describe a divergent synthesis involving Michael addition reactions, highlighting the versatility of these compounds in chemical synthesis (Yang et al., 2008). Additionally, Rice et al. (1964) provide insights into the synthesis of symmetrical and unsymmetrical derivatives, showing the wide range of chemical reactions that these compounds can undergo (Rice et al., 1964).

Physical Properties Analysis

The physical properties of 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones are crucial for their applications. The study by Zhang et al. (2017) on a related compound, (3-methyl-1,5-dioxaspiro[5.5]undecan-3-yl)methanol, through various spectroscopic methods, provides valuable information on the physical characteristics of these compounds (Zhang et al., 2017).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are also essential. The work by Kuroyan et al. (1983) on the synthesis and properties of 9-thia-1,4-diazaspiro[5.5]undecanes offers insight into the chemical behavior and potential applications of these compounds (Kuroyan et al., 1983).